(7-methyl-1H-indol-5-yl)methanamine
Overview
Description
“(7-methyl-1H-indol-5-yl)methanamine” is a chemical compound with the molecular formula C10H12N2 . It is available for purchase from various scientific suppliers .
Molecular Structure Analysis
The molecular weight of “(7-methyl-1H-indol-5-yl)methanamine” is 160.22 . The InChI code and key can be found in the product documentation .Physical And Chemical Properties Analysis
The physical and chemical properties of “(7-methyl-1H-indol-5-yl)methanamine” such as storage temperature, purity, country of origin, shipping temperature, and physical form can be found in the product documentation .Scientific Research Applications
Comprehensive Analysis of (7-methyl-1H-indol-5-yl)methanamine Applications
(1) Anticancer Activity: Indole derivatives, including (7-methyl-1H-indol-5-yl)methanamine, have shown promise in the treatment of cancer. They exhibit cytotoxic activities against various cancer cell lines, such as MCF-7 breast cancer cells . The mechanism of action often involves interfering with cell proliferation and inducing apoptosis in cancer cells.
(2) Anti-HIV Activity: Research has highlighted the potential of indole derivatives as anti-HIV agents. Molecular docking studies have been performed on novel indolyl compounds to evaluate their efficacy against HIV-1 .
(3) Antimicrobial Properties: Indole derivatives are known for their broad-spectrum antimicrobial activities. They can inhibit the growth of various bacteria and fungi, making them valuable in the development of new antimicrobial drugs .
(4) Antioxidant Potential: Selective indole derivatives have been identified as potent antioxidants. These compounds can neutralize free radicals and may help in preventing oxidative stress-related diseases .
(5) Opioid Ligands: Indole-aryl amide derivatives have been designed and synthesized to act as opioid ligands. These compounds can interact with opioid receptors and are studied for their potential in pain management .
(6) Antidiabetic Effects: Some indole derivatives have shown antidiabetic properties by influencing glucose metabolism and insulin sensitivity. Further research is needed to fully understand their therapeutic potential in diabetes management .
(7) Antimalarial Activity: The antimalarial properties of indole derivatives stem from their ability to interfere with the life cycle of malaria parasites. This makes them candidates for the development of new antimalarial drugs .
(8) Anticholinesterase Activity: Indoles have been studied for their anticholinesterase activity, which is relevant in treating neurodegenerative diseases like Alzheimer’s. By inhibiting cholinesterase enzymes, they can improve neurotransmission in affected individuals .
MDPI - One-Pot Multicomponent Synthesis and Cytotoxic Evaluation SpringerOpen - A brief review of the biological potential of indole derivatives SpringerOpen - Novel indolyl and oxochromenyl xanthenone derivatives as anti-HIV-1 MDPI - Indole Derivatives: Unveiling New Antioxidants and Antimicrobial Agents
Safety and Hazards
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making indole derivatives a valuable scaffold for developing new therapeutic agents .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that result in various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathways contribute to the compound’s diverse biological activities.
Result of Action
The broad-spectrum biological activities of indole derivatives suggest that they can have diverse molecular and cellular effects .
Action Environment
It is known that the compound should be stored in a refrigerator to maintain its stability
properties
IUPAC Name |
(7-methyl-1H-indol-5-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2/c1-7-4-8(6-11)5-9-2-3-12-10(7)9/h2-5,12H,6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDEGVWSXWPSIQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1NC=C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(7-methyl-1H-indol-5-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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